2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid
Overview
Description
2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid (2-BFCA) is a novel compound that has recently been developed and is gaining attention in the scientific community due to its potential applications in laboratory experiments. 2-BFCA is a carboximidamide that is synthesized by the reaction of benzyloxy-6-fluorobenzene-1-carboxylate with acetic acid. This compound has been shown to have several biochemical and physiological effects, as well as a wide range of potential applications in laboratory experiments.
Scientific Research Applications
2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid has been studied for its potential applications in scientific research. One of the most promising applications is in the field of drug discovery. 2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid has been shown to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This makes it a potential target for the development of new drugs for the treatment of neurological disorders. Additionally, 2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid has been studied for its potential use in the development of new antifungal drugs.
Mechanism of Action
2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid acts as an acetylcholinesterase inhibitor, which means that it inhibits the enzyme that breaks down the neurotransmitter acetylcholine. This leads to an increase in the concentration of acetylcholine in the brain, which can have various effects on the body. For example, it can lead to increased alertness, improved memory, and improved mood.
Biochemical and Physiological Effects
2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid has been studied for its potential effects on the body. It has been shown to have a variety of biochemical and physiological effects, including increased alertness, improved memory, improved mood, and increased energy levels. Additionally, 2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid has been studied for its potential effects on the immune system. It has been found to have anti-inflammatory and immune-modulating effects, which may be beneficial in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. Additionally, it can be used in a variety of different experiments, such as drug discovery, antifungal drug development, and immune system modulation. However, there are also some limitations to its use in laboratory experiments. For example, it is not very soluble in water, and it can be difficult to control the concentration of the compound in solution.
Future Directions
2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid has several potential future directions that could be explored. One potential direction is the development of new drugs that target acetylcholinesterase, which could be used to treat neurological disorders. Additionally, further research could be done to explore the potential of 2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid as an antifungal drug. Additionally, further research could be done to explore the potential of 2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid as an immune-modulating agent, which could be beneficial in the treatment of autoimmune diseases. Finally, further research could be done to explore the potential of 2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid as an antioxidant, which could be beneficial in the prevention of certain diseases.
Synthesis Methods
2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid is synthesized by the reaction of benzyloxy-6-fluorobenzene-1-carboxylate with acetic acid. The reaction is carried out in a two-step process. In the first step, the benzyloxy-6-fluorobenzene-1-carboxylate is reacted with acetic acid in the presence of a base, such as sodium hydroxide. This reaction produces an intermediate compound, which is then reacted with acetic acid in the presence of a catalyst, such as palladium chloride. This reaction produces 2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(benzyloxy)-6-fluorobenzene-1-carboximidamide, acetic acid involves the reaction of 2-(benzyloxy)-6-fluorobenzene-1-carboximidamide with acetic acid in the presence of a suitable catalyst.", "Starting Materials": [ "2-(benzyloxy)-6-fluorobenzene-1-carboximidamide", "Acetic acid" ], "Reaction": [ "Step 1: Dissolve 2-(benzyloxy)-6-fluorobenzene-1-carboximidamide in acetic acid.", "Step 2: Add a suitable catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for a suitable period of time.", "Step 4: Cool the reaction mixture to room temperature.", "Step 5: Isolate the product by filtration or other suitable method.", "Step 6: Purify the product by recrystallization or other suitable method." ] } | |
CAS RN |
2742659-22-7 |
Molecular Formula |
C16H17FN2O3 |
Molecular Weight |
304.3 |
Purity |
95 |
Origin of Product |
United States |
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